![molecular formula C14H23N3O3 B2699237 N-(tert-butyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide CAS No. 1180894-67-0](/img/structure/B2699237.png)
N-(tert-butyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(tert-butyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide, commonly known as TDB or TAK-242, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. TDB is known to selectively inhibit Toll-like receptor 4 (TLR4) signaling, which is a key pathway involved in the innate immune response.
Scientific Research Applications
Spirolactams as Conformationally Restricted Pseudopeptides
Spirolactams, closely related to the compound , have been studied for their use in peptide synthesis. They are used as constrained surrogates of dipeptides like Pro-Leu and Gly-Leu. This research is significant for understanding how these compounds mimic certain peptide structures and behaviors (Fernandez et al., 2002).
Gabapentin-Base Synthesis
The compound has been involved in the synthesis of biologically active compounds through the Ugi reaction, a notable method in organic synthesis. This study highlights its potential in creating novel classes of compounds with varied biological activities (Amirani Poor et al., 2018).
Supramolecular Arrangements
Research on derivatives of this compound, such as 8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decane, sheds light on the relationship between molecular and crystal structures. This is crucial for understanding how these compounds interact at a molecular level and form specific crystal structures (Graus et al., 2010).
Boc Protecting Group in Amines
A study on a similar compound, tert-butyl (2,4-dioxo-3-azaspiro[5,5] undecan-3-yl) carbonate (Boc-OASUD), focuses on its use in preparing N-Boc-amino acids. This is particularly relevant in peptide and protein research where protecting groups are vital (Rao et al., 2017).
Stereoelectronic Control Theory
The compound's precursors have been used to study the photochemical and thermal rearrangement of oxaziridines. This research provides insights into the stereoelectronic factors that control these rearrangements, which is valuable in understanding reaction mechanisms in organic chemistry (Lattes et al., 1982).
Enantioselective Intramolecular Cyclopropanation
A related study involves the compound in the intramolecular cyclopropanation of N-allylic- and N-homoallylic diazoacetamides. This research is significant for developing asymmetric synthesis methods, which are crucial in the pharmaceutical industry (Doyle et al., 1994).
Glucagon Receptor Antagonist Discovery
A novel series of spiroimidazolone-based antagonists of the human glucagon receptor includes derivatives of the compound. This research is crucial in developing new medications for conditions like diabetes (Demong et al., 2014).
properties
IUPAC Name |
N-tert-butyl-2-(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N3O3/c1-13(2,3)15-10(18)9-17-11(19)14(16-12(17)20)7-5-4-6-8-14/h4-9H2,1-3H3,(H,15,18)(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUIDIQNLQRTKFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)CN1C(=O)C2(CCCCC2)NC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.